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Propaquizafop Degradation Half-Lives in Various Soils

The following table consolidates findings from scientific studies on the degradation half-life of

propaquizafop in different soils.

. Location / Half-Life (T1lo, Source /
Soil Type Study Context o
Context Days) Citation
LF fluvo-aquic China (Lab) 1.41 Laboratory [1]
soil incubation
CS red loam China (Lab) 2.76 Laboratory [1]
incubation
SX paddy soil China (Lab) 3.52 Laboratory [1]
incubation
CC black soil China (Lab) 5.74 Laboratory [1]
incubation
BS ginseng soil China (Lab) 7.75 Laboratory [1]
incubation
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. Location / Half-Life (Tilo, Source /
Soil Type Study Context o
Context Days) Citation
Ginseng soil Field Conditions 5.04 - 8.05 Field dissipation [2]

Detailed Experimental Protocols

To assess the validity and applicability of the data, here is a detailed look at the experimental methods used

in the key studies.

Laboratory Incubation Study (Adsorption, Mobility, and
Degradation)

This laboratory study investigated the environmental behavior of propaquizafop in five agricultural soils in
China [1].

¢ Soil Samples: Collected from the top layer (0—20 cm) of five distinct locations in China: Black soill
(CC), fluvo-aquic soil (LF), red loam (CS), paddy soil (SX), and ginseng soil (BS). Soils were air-dried,
ground, and passed through a 2 mm sieve.

¢ Analytical Method: Propaquizafop was extracted from soil samples with acetonitrile and 0.2%
formic acid water, followed by shaking, centrifugation, and filtration. Analysis was performed using
High-Performance Liquid Chromatography (HPLC) with a UV detector at 230 nm.

¢ Degradation Experiment: Soils were incubated with propaquizafop under controlled conditions.
The extraction and analysis method described above was used to monitor the pesticide's
concentration over time. The degradation rate was found to follow first-order kinetics, and the half-life
was calculated from the rate constant (T1/2 = In2/k). The study noted that temperature had the
greatest influence on the degradation rate.

Field Dissipation and Risk Assessment in Ginseng

This study focused on the dissipation of propaquizafop and its metabolites under real-world field conditions

in ginseng [2].
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e Sample Matrices: The study analyzed ginseng plants, fresh ginseng, dried ginseng, and ginseng
soil.

¢ Analytical Method: A method was established for the simultaneous determination of propaquizafop
and its four metabolites using HPLC-tandem mass spectrometry (HPLC-MS/MS). This technique
offers high sensitivity and selectivity.

¢ Field Trial: The pesticide was applied to ginseng fields according to recommended practices.
Samples were collected at predetermined intervals post-application. The degradation data in ginseng
plants and soil also followed a first-order kinetic equation, and the half-life was calculated accordingly.

Soil Degradation Process of Propaquizafop

The diagram below illustrates the general pathway and influencing factors for propaquizafop degradation in

the soil environment, as revealed by the cited research.

Propaquizafop

Degradation in Soil

Degradation Prge€ss & Key Factors /

Soil Properties Formation of Metabolites Readily Degradable in Soil
(e.g., quizalofop-p, CHQ, PPA) (T1/2 < 30 days)

Temperature

LA Eetel ety (Most Influential Factor)

(OM, pH, Texture)

Click to download full resolution via product page

Key Comparative Insights

e Overall Classification: Propaquizafop is classified as a readily degradable pesticide (half-life <
30 days) in agricultural soils [1] [2].

¢ Soil-Specific Variability: The half-life can vary by over five times depending on the soil type,
underscoring the importance of local conditions in environmental risk assessments.

e Lab vs. Field Data: The half-life in ginseng soil under controlled laboratory conditions (7.75 days) [1]
aligned well with the range observed in field studies (5.04-8.05 days) [2], validating the laboratory
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data's relevance to real-world scenarios.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Adsorption, mobility, and degradation of the pesticide propaquizafop ... [nature.com]
2. Dissipation and Risk Assessment of Propaquizafop in ... [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Propaquizafop degradation half-life comparison across soils].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b540285#propaquizafop-degradation-half-life-comparison-

across-soils]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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